Cas no 385388-63-6 (2-4-(6-chloro-4-phenylquinolin-2-yl)phenoxy-N'-(1E)-(2-fluorophenyl)methylideneacetohydrazide)

• Product Name: 2-4-(6-chloro-4-phenylquinolin-2-yl)phenoxy-N'-(1E)-(2-fluorophenyl)methylideneacetohydrazide
• CAS No: 385388-63-6
• MF: C₃₀H₂₁ClFN₃O₂
• MW: 509.958049535751
• CID: 6593600
• PubChem ID: 6862238
• Update Time: 2025-07-08

2-4-(6-chloro-4-phenylquinolin-2-yl)phenoxy-N'-(1E)-(2-fluorophenyl)methylideneacetohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-4-(6-chloro-4-phenylquinolin-2-yl)phenoxy-N'-(1E)-(2-fluorophenyl)methylideneacetohydrazide
• (E)-2-(4-(6-chloro-4-phenylquinolin-2-yl)phenoxy)-N-(2-fluorobenzylidene)acetohydrazide
• Acetic acid, 2-[4-(6-chloro-4-phenyl-2-quinolinyl)phenoxy]-, 2-[(2-fluorophenyl)methylene]hydrazide
• Z57111419
• (E)-2-(4-(6-chloro-4-phenylquinolin-2-yl)phenoxy)-N'-(2-fluorobenzylidene)acetohydrazide
• F0449-0056
• 2-[4-(6-chloro-4-phenylquinolin-2-yl)phenoxy]-N-[(E)-(2-fluorophenyl)methylideneamino]acetamide
• 385388-63-6
• AKOS001443362
• 2-[4-(6-CHLORO-4-PHENYLQUINOLIN-2-YL)PHENOXY]-N'-[(1E)-(2-FLUOROPHENYL)METHYLIDENE]ACETOHYDRAZIDE

• Inchi： 1S/C30H21ClFN3O2/c31-23-12-15-28-26(16-23)25(20-6-2-1-3-7-20)17-29(34-28)21-10-13-24(14-11-21)37-19-30(36)35-33-18-22-8-4-5-9-27(22)32/h1-18H,19H2,(H,35,36)
• InChI Key： AQMBJONBFHETOD-UHFFFAOYSA-N
• SMILES： C(NN=CC1=CC=CC=C1F)(=O)COC1=CC=C(C2C=C(C3=CC=CC=C3)C3C(N=2)=CC=C(Cl)C=3)C=C1

Computed Properties

• Exact Mass: 509.1306328g/mol
• Monoisotopic Mass: 509.1306328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 37
• Rotatable Bond Count: 7
• Complexity: 755
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.2
• Topological Polar Surface Area: 63.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on 2-4-(6-chloro-4-phenylquinolin-2-yl)phenoxy-N'-(1E)-(2-fluorophenyl)methylideneacetohydrazide

Compound CAS No 385388-63-6: 2-(4-(6-chloro-4-phenylquinolin-2-yl)phenoxy)-N'-(1E)-(2-fluorophenyl)methylideneacetohydrazide

The compound with CAS No 385388-63-6, named 2-(4-(6-chloro-4-phenylquinolin-2-yl)phenoxy)-N'-(1E)-(2-fluorophenyl)methylideneacetohydrazide, is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a quinoline ring system, a phenoxy group, and an acetohydrazide moiety. The presence of chlorine and fluorine substituents further enhances its chemical versatility and reactivity.

Recent studies have highlighted the importance of quinoline derivatives in drug discovery, particularly in the development of anticancer agents. The quinolin core of this compound has been shown to exhibit potent cytotoxic activity against various cancer cell lines. Additionally, the phenoxy group attached to the quinoline ring contributes to improved solubility and bioavailability, making it a promising candidate for further pharmacological investigations.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques, including nucleophilic aromatic substitution and condensation reactions. Researchers have optimized the reaction conditions to achieve high yields and purity levels, ensuring its suitability for both laboratory and potential industrial applications.

In terms of applications, this compound has shown potential in the field of materials science as well. Its unique electronic properties make it a candidate for use in organic semiconductors and optoelectronic devices. Recent research has focused on its ability to act as a photosensitizer in photocatalytic reactions, demonstrating its role in energy conversion and environmental remediation.

The acetohydrazide moiety in the structure plays a crucial role in enhancing the compound's reactivity towards various biological targets. This group has been implicated in enzyme inhibition studies, particularly targeting kinases involved in cellular signaling pathways. Preliminary results suggest that this compound could serve as a lead molecule for developing novel kinase inhibitors with therapeutic potential.

Moreover, the fluorine substituent on the phenyl group introduces steric and electronic effects that modulate the compound's interaction with biological systems. Fluorinated compounds are often preferred in drug design due to their improved pharmacokinetic profiles and resistance to metabolic degradation.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have provided insights into its binding affinity towards key protein targets, such as cyclin-dependent kinases (CDKs) and histone deacetylases (HDACs). The results underscore its potential as a multitarget drug candidate capable of addressing complex diseases like cancer and neurodegenerative disorders.

In conclusion, the compound with CAS No 385388-63-6 represents a significant advancement in the field of medicinal chemistry. Its unique structure, combined with cutting-edge research findings, positions it as a valuable asset for future drug development and materials science applications.